![molecular formula C10H10N2O B6270392 4-[(1H-imidazol-4-yl)methyl]phenol CAS No. 911701-06-9](/img/no-structure.png)
4-[(1H-imidazol-4-yl)methyl]phenol
Description
“4-[(1H-imidazol-4-yl)methyl]phenol” is a heterocyclic compound . It is also known as 1-(4-Hydroxyphenyl)imidazole . The empirical formula is C9H8N2O . It is a white or colorless solid that is highly soluble in water and other polar solvents . It is an important synthon in the development of new drugs .
Molecular Structure Analysis
The molecular structure of “4-[(1H-imidazol-4-yl)methyl]phenol” consists of a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .Physical And Chemical Properties Analysis
“4-[(1H-imidazol-4-yl)methyl]phenol” is a white or colorless solid that is highly soluble in water and other polar solvents . It has a molecular weight of 160.17 . The melting point is 204-206 °C .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(1H-imidazol-4-yl)methyl]phenol involves the reaction of 4-hydroxybenzaldehyde with 1H-imidazole-4-carbaldehyde in the presence of a reducing agent to form the desired product.", "Starting Materials": [ "4-hydroxybenzaldehyde", "1H-imidazole-4-carbaldehyde", "Reducing agent (e.g. sodium borohydride)" ], "Reaction": [ "Step 1: Dissolve 4-hydroxybenzaldehyde and 1H-imidazole-4-carbaldehyde in a suitable solvent (e.g. ethanol).", "Step 2: Add a reducing agent (e.g. sodium borohydride) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction by adding water and acidify the mixture with hydrochloric acid.", "Step 4: Extract the product with a suitable organic solvent (e.g. dichloromethane).", "Step 5: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
911701-06-9 |
Molecular Formula |
C10H10N2O |
Molecular Weight |
174.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
